Cas no 108331-70-0 (Propanal, 2,2-dimethyl-3-[(3-phenoxyphenyl)methoxy]-)

• Product name: Propanal, 2,2-dimethyl-3-[(3-phenoxyphenyl)methoxy]-
• CAS No: 108331-70-0
• MF: C₁₈H₂₀O₃
• MW: 284.349605560303
• CID: 1185557
• PubChem ID: 13849409

Propanal, 2,2-dimethyl-3-[(3-phenoxyphenyl)methoxy]- Chemical and Physical Properties

Names and Identifiers

• Propanal, 2,2-dimethyl-3-[(3-phenoxyphenyl)methoxy]-
• 2,2-dimethyl-3-[(3-phenoxyphenyl)methoxy]propanal
• 2,2-dimethyl-3-(3-phenoxybenzyloxy)propan-1-al
• DQHAFABSSNVWEJ-UHFFFAOYSA-N
• 2,2-dimethyl-3-(3-phenoxybenzyloxy)propane-1-al
• 108331-70-0
• DTXSID80551202
• SCHEMBL10346737

• Inchi： InChI=1S/C18H20O3/c1-18(2,13-19)14-20-12-15-7-6-10-17(11-15)21-16-8-4-3-5-9-16/h3-11,13H,12,14H2,1-2H3
• InChI Key： DQHAFABSSNVWEJ-UHFFFAOYSA-N
• SMILES： CC(C)(COCC1=CC(=CC=C1)OC2=CC=CC=C2)C=O

Computed Properties

• Exact Mass: 284.1413
• Monoisotopic Mass: 284.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53